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Compound of Interest

Compound Name: n-Tigloylglycine-2,2-d2

Cat. No.: B12407693

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling n-
Tigloylglycine-2,2-d2. The following procedural guidance is designed to ensure safe
laboratory practices from receipt of the compound to its ultimate disposal.

Personal Protective Equipment (PPE)

While a comprehensive Safety Data Sheet (SDS) for n-Tigloylglycine-2,2-d2 is not readily
available, information for the non-deuterated form, n-Tigloylglycine, and similar deuterated
compounds suggests that it should be handled with standard laboratory precautions. The
compound is listed as non-hazardous for transport. However, to ensure a high level of safety,
the following personal protective equipment is recommended.
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Protection Type Recommended Equipment Specification/Standard
) Safety glasses with side Conforming to EN166 or ANSI
Eye Protection )
shields or goggles Z87.1
Hand Protection Chemical-resistant gloves Nitrile or latex
Body Protection Laboratory coat Standard

Not generally required for
small quantities in a well-

Respiratory Protection ventilated area. If dust is N95 or higher
generated, use a NIOSH-

approved respirator.

Operational Plan: Handling and Storage

Adherence to a strict operational plan is crucial for the safe handling of n-Tigloylglycine-2,2-
d2. The following step-by-step guidance outlines the key procedures from preparation to post-
handling cleanup.

Storage: Store at room temperature in a dry, well-ventilated place.

Step-by-Step Handling Procedure

e Preparation:

Ensure a current Safety Data Sheet (SDS) for a similar compound (e.g., n-Tigloylglycine)

o

is accessible.

o

Verify that all necessary PPE is available and in good condition.

[¢]

Confirm that a chemical fume hood is operational if there is a potential for dust generation.

[¢]

Prepare all necessary equipment and reagents before handling the compound.

o

Ensure that an eyewash station and safety shower are unobstructed and accessible.

e Handling the Compound:
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[e]

Wear the appropriate PPE as detailed in the table above.

o

Handle the compound in a well-ventilated area. For procedures that may generate dust,
use a chemical fume hood.

o

Avoid direct contact with the skin and eyes.

[¢]

Avoid inhalation of any dust.

e Post-Handling:
o Thoroughly clean the work area after handling.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of n-Tigloylglycine-2,2-d2 and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Compound: Dispose of the waste compound in a designated, labeled container for
chemical waste.

o Contaminated Materials: All disposable PPE (gloves, etc.) and any materials used to clean
up spills should be placed in a sealed bag and disposed of as chemical waste.

o Empty Containers: Thoroughly rinse empty containers with an appropriate solvent. The
rinsate should be collected and disposed of as chemical waste. Dispose of the clean, empty
containers in accordance with local regulations.

Visual Workflows

The following diagrams illustrate the recommended workflows for handling and disposing of n-
Tigloylglycine-2,2-d2.
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Figure 1: Handling Workflow for n-Tigloylglycine-2,2-d2
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Figure 2: Disposal Workflow for n-Tigloylglycine-2,2-d2
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for n-
Tigloylglycine-2,2-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407693#personal-protective-equipment-for-
handling-n-tigloylglycine-2-2-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12407693?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

